Cas no 1805455-31-5 (4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide
• CAS No: 1805455-31-5
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887618
• Update Time: 2025-06-09

4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-5(8)3-2(15(10,13)14)1-11-6(9)4(3)12/h1,5,12H,(H2,10,13,14)
• InChI Key： IAIUEMMTUXQUGT-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.4
• Topological Polar Surface Area: 102

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide

Introduction to 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide (CAS No. 1805455-31-5)

4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1805455-31-5, is characterized by its complex molecular structure, which includes a pyridine core substituted with various functional groups. The presence of a difluoromethyl group, a hydroxy group, an iodopyridine moiety, and a sulfonamide group makes it a versatile intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The difluoromethyl group is particularly noteworthy as it is often incorporated into drug molecules to enhance metabolic stability and binding affinity. This modification has been widely studied and utilized in the design of small-molecule inhibitors targeting various biological pathways. The hydroxy and sulfonamide groups further contribute to the compound's reactivity, enabling diverse chemical transformations that can be exploited in drug discovery.

In recent years, there has been a growing interest in the development of inhibitors for enzymes involved in cancer metabolism. Pyridine derivatives, such as 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide, have shown promise in this area. For instance, studies have demonstrated that pyridine-based compounds can interact with key enzymes like kinases and cyclases, which are crucial for cancer cell proliferation and survival. The structural features of this compound make it an excellent candidate for further investigation as a potential anticancer agent.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, while the installation of the sulfonamide functionality often involves nucleophilic substitution reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The compound's unique structural features also make it valuable for research purposes beyond drug development. For example, its iodine substituent allows for further functionalization via cross-coupling reactions, making it a useful building block for more complex organic molecules. Additionally, the presence of both hydroxyl and sulfonamide groups provides multiple sites for chemical modification, enabling chemists to tailor its properties for specific applications.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective drug candidates and optimizing their pharmacokinetic properties.

The role of this compound in medicinal chemistry is not limited to its direct use as a drug but also extends to its function as a key intermediate in synthetic pathways. Its versatility allows researchers to explore various chemical modifications, leading to the discovery of novel compounds with improved therapeutic profiles. This underscores the importance of investing in research that focuses on developing advanced synthetic methodologies for complex organic molecules.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-iodopyridine-5-sulfonamide (CAS No. 1805455-31-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.